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Compound of Interest

Compound Name: 3-Nonoxypropan-1-amine

Cat. No.: B15181736

Application Notes and Protocols for 3-
Nonoxypropan-1-amine

Disclaimer: 3-Nonoxypropan-1-amine is a specialty chemical for which a comprehensive,
publicly available safety and toxicological profile is limited. The following handling procedures,
safety precautions, and protocols are based on data from structurally similar aliphatic amines
and alkoxypropanamines. Researchers, scientists, and drug development professionals must
exercise extreme caution and should perform a thorough risk assessment before handling this
compound. All laboratory work should be conducted by trained personnel in a controlled
environment.

Hazard Identification and Classification

Based on analogous compounds, 3-Nonoxypropan-1-amine is anticipated to be a corrosive,
and potentially flammable, liquid that can cause severe skin burns and eye damage.[1][2][3] It
may also be harmful if swallowed or inhaled and could cause respiratory irritation.[4][5][6]

Anticipated GHS Classification:
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Hazard Class Category Hazard Statement
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage.[2][3]
] o H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage.[6]
. H302: Harmful if swallowed.[3]
Acute Toxicity, Oral 4
[6]
N o H335: May cause respiratory
Specific Target Organ Toxicity 3 o
irritation.[5]
o H226: Flammable liquid and
Flammable Liquids 3

vapor.[2]

Physical and Chemical Properties (Data from

Analogous Compounds)

Quantitative data for 3-Nonoxypropan-1-amine is not readily available. The following table

presents data for structurally similar compounds to provide an estimation of its properties.
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3-
. 3-Amino-1- N,N-Dimethyl-1,3-
Property Methoxypropylami L
propanol propanediamine
he
CAS Number 5332-73-0[1][2] 156-87-6[5] 109-55-7[4]
Molecular Formula C4H11NO[2] C3HI9NO[7] C5H14N2
Molecular Weight 89.14 g/mol [2] 75.11 g/mol [7] 102.18 g/mol
o Colorless to pale Colorless to Yellow
Appearance Colorless liquid o o
yellow liquid[7] Liquid[4]
o ) Pungent odor (Amine
Odor Amine-like[4] Fishy odor[7] )
like)[4]
Boiling Point 118-119 °C 187-189 °C 133-135°C
Flash Point 27 °C 96 °C 32°C
B ) Partially soluble in Information not
Solubility Soluble in water[5]

water[8]

available

Experimental Protocols

General Handling and Storage Protocol

Objective: To outline the standard procedure for the safe handling and storage of 3-

Nonoxypropan-1-amine.

Materials:

3-Nonoxypropan-1-amine

Flame-retardant laboratory coat

Chemically resistant gloves (Nitrile or Neoprene)

Splash-proof safety goggles and a face shield

Appropriate respiratory protection (if not handled in a fume hood)
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e Chemically resistant secondary containers
» Spill kit for corrosive and flammable liquids
Procedure:

» Personal Protective Equipment (PPE): Before handling, don a flame-retardant lab coat,
chemically resistant gloves, splash-proof safety goggles, and a face shield.[2][9][10]

e Ventilation: All handling of 3-Nonoxypropan-1-amine must be performed in a certified
chemical fume hood to minimize inhalation exposure.[5][11]

» Dispensing:

o Ground all containers and receiving equipment to prevent static discharge, which could
ignite flammable vapors.[10][11]

o Use only non-sparking tools.[11]
o Slowly transfer the liquid to avoid splashing.
o Storage:

o Store in a cool, dry, well-ventilated area designated for corrosive and flammable liquids.[5]
[10][11]

o Keep the container tightly closed when not in use.[5][9]

o Store away from incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.[1][9]

e Waste Disposal: Dispose of waste in a designated, properly labeled hazardous waste
container in accordance with local, state, and federal regulations.[5][9][11]

Spill Response Protocol

Objective: To provide a safe and effective procedure for managing a spill of 3-Nonoxypropan-
1-amine.
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Materials:

Spill kit containing absorbent material (e.g., vermiculite, sand)

Personal Protective Equipment (as listed in 3.1)

Waste disposal bags and labels

Sodium bicarbonate or other suitable neutralizing agent for acidic contaminants

Procedure:

Evacuation: Evacuate all non-essential personnel from the immediate spill area.

Ventilation: Ensure the area is well-ventilated, and if possible, increase the ventilation in the
fume hood where the spill occurred.

Containment:

o For small spills, use an inert absorbent material like sand or vermiculite to contain the
liquid.[11]

o For larger spills, dike the area to prevent spreading.

Neutralization (if applicable): While not always recommended for the spilled amine itself, if
the amine has come into contact with an acid, a neutralizing agent may be necessary.

Cleanup:

o Carefully scoop the absorbent material into a designated hazardous waste container.

o Clean the spill area with a suitable solvent, followed by soap and water.

Decontamination: Decontaminate all equipment used for cleanup.

Reporting: Report the spill to the laboratory supervisor and the institutional safety office.

Safety Precautions and First Aid
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Engineering Controls
e Fume Hood: Always handle 3-Nonoxypropan-1-amine inside a certified chemical fume

hood.[5][11]

o Eyewash Station and Safety Shower: Ensure that a functional eyewash station and safety
shower are immediately accessible in the work area.[5][9][11]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[2][9]

o Skin Protection: Wear a flame-retardant laboratory coat and chemically resistant gloves
(nitrile or neoprene are generally suitable for short-term use, but glove compatibility should
be verified).[9]

o Respiratory Protection: If there is a risk of inhalation exposure (e.g., outside of a fume hood),
use a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
amines.[9]

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[9][11][12] Remove

contact lenses if present and easy to do.[9][11]

Seek immediate medical attention.[5][9][11]

Immediately remove all contaminated clothing.
) [9][11][13] Wash the affected area with soap and
Skin Contact )
water for at least 15 minutes.[13] Seek

immediate medical attention.[4][5][11]

Move the person to fresh air.[11][13] If breathing

is difficult or has stopped, provide artificial
Inhalation o ) ) )

respiration.[9][11][13] Seek immediate medical

attention.[4][11][13]

Do NOT induce vomiting.[5][9][11] Rinse mouth
with water.[5][11] If the person is conscious, give
) them a small amount of water to drink. Never
Ingestion ] ) )
give anything by mouth to an unconscious
person.[4][5][9] Seek immediate medical

attention.[4][11][13]

Visualizations
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Safe Handling Workflow

Preparation:
Verify fume hood function
- Assemble all materials
- Don appropriate PPE

Handling:
- Work within fume hood
- Ground equipment
- Dispense slowly

Storage: Cleanup & Disposal:
- Tightly seal container - Decontaminate work area
- Store in designated cabinet - Dispose of waste properly
- Segregate from incompatibles - Remove and clean PPE

Contain Spill . _
Don PPE (Absorbent Material) Collect Waste Decontaminate Area Report Incident

Spill Occurs

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Exposure Occurs

Skin I Eye I Inhalation I Ingestion

Remove Contaminated Clothing Flush Eyes with Water (15+ min)

Rinse Skin with Water (15+ min) Move to Fresh Air Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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